4-(azepan-1-ylsulfonyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C26H27N3O5S2/c1-2-33-22-9-7-8-19-16-23(34-24(19)22)21-17-35-26(27-21)28-25(30)18-10-12-20(13-11-18)36(31,32)29-14-5-3-4-6-15-29/h7-13,16-17H,2-6,14-15H2,1H3,(H,27,28,30)
• InChI Key: DQEIERQCDMLCBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCCCC5
• Molecular Formula: C26H27N3O5S2
• Molecular Weight: 525.6 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide, also known as AZD3965, is a small molecule inhibitor that targets monocarboxylate transporter 1 (MCT1). MCT1 is a protein that is responsible for the transport of lactate and other monocarboxylates across the plasma membrane. MCT1 is overexpressed in many cancers, and its inhibition has been shown to have anti-tumor effects.

Scientific Research Applications

Heterocyclic Chemistry and Drug Design

Research in heterocyclic chemistry has provided a vast array of pharmaceutical molecules, with benzothiazole moieties and their derivatives being a substantial class of compounds exhibiting therapeutic capabilities. These include antitumor, anticancer, antioxidant, antidiabetic, antiviral, antimicrobial, and antimalarial activities, among others. The synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, including thiazoles, highlight the significant chemical and biological properties of these compounds. This area of study emphasizes the importance of 4-(azepan-1-ylsulfonyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide and related derivatives in developing new therapeutic agents (Abdurakhmanova et al., 2018; Elamin et al., 2020).

Pharmacological Potential

The pharmacological potential of benzothiazoles is well-documented, with several derivatives possessing a broad spectrum of antimicrobial and analgesic activities. The structural simplicity and synthetic accessibility of benzothiazole derivatives provide a promising foundation for the development of new chemotherapeutic agents. This highlights the potential of the compound for contributing to new treatments for various diseases and disorders (Kamal et al., 2015; Sumit et al., 2020).

Synthesis and Applications

The synthesis of benzothiazole derivatives, including 4-(azepan-1-ylsulfonyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide, is crucial for the exploration of their biological and pharmacological activities. These activities range from antimicrobial to anticancer properties, underlining the importance of synthetic methodologies in accessing diverse benzothiazole-based compounds for further biological evaluation (Petrov & Androsov, 2013; Rosales-Hernández et al., 2022).